Altanserin hydrochloride
Altanserin hydrochloride
Altanserin hydrochloride is a compound that binds to the 5-HT2A receptor. Labeled with the isotope fluorine-18, it is used as a radioligand in positron emission tomography (PET) studies of the brain.
Brand Name:
Vulcanchem
CAS No.:
1135280-78-2
VCID:
VC0518172
InChI:
InChI=1S/C22H22FN3O2S.ClH/c23-17-7-5-15(6-8-17)20(27)16-9-11-25(12-10-16)13-14-26-21(28)18-3-1-2-4-19(18)24-22(26)29;/h1-8,16H,9-14H2,(H,24,29);1H
SMILES:
C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=CC=CC=C4NC3=S.Cl
Molecular Formula:
C22H23ClFN3O2S
Molecular Weight:
448.0 g/mol
Altanserin hydrochloride
CAS No.: 1135280-78-2
Cat. No.: VC0518172
Molecular Formula: C22H23ClFN3O2S
Molecular Weight: 448.0 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Altanserin hydrochloride is a compound that binds to the 5-HT2A receptor. Labeled with the isotope fluorine-18, it is used as a radioligand in positron emission tomography (PET) studies of the brain. |
|---|---|
| CAS No. | 1135280-78-2 |
| Molecular Formula | C22H23ClFN3O2S |
| Molecular Weight | 448.0 g/mol |
| IUPAC Name | 3-[2-[4-(4-fluorobenzoyl)piperidin-1-yl]ethyl]-2-sulfanylidene-1H-quinazolin-4-one;hydrochloride |
| Standard InChI | InChI=1S/C22H22FN3O2S.ClH/c23-17-7-5-15(6-8-17)20(27)16-9-11-25(12-10-16)13-14-26-21(28)18-3-1-2-4-19(18)24-22(26)29;/h1-8,16H,9-14H2,(H,24,29);1H |
| Standard InChI Key | JFPPLMAMMZZOEA-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=CC=CC=C4NC3=S.Cl |
| Canonical SMILES | C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCN3C(=O)C4=CC=CC=C4NC3=S.Cl |
| Appearance | Solid powder |
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